Cas no 497087-16-8 (N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(4-ethylphenoxy)acetamide)

• Product Name: N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(4-ethylphenoxy)acetamide
• CAS No: 497087-16-8
• MF: C₁₈H₂₅NO₂
• MW: 287.39660525322
• CID: 5555373
• Update Time: 2025-09-28

N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(4-ethylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-cyclohexen-1-yl)ethyl]-2-(4-ethylphenoxy)acetamide
• N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(4-ethylphenoxy)acetamide
• Acetamide, N-[2-(1-cyclohexen-1-yl)ethyl]-2-(4-ethylphenoxy)-

• Inchi： 1S/C18H25NO2/c1-2-15-8-10-17(11-9-15)21-14-18(20)19-13-12-16-6-4-3-5-7-16/h6,8-11H,2-5,7,12-14H2,1H3,(H,19,20)
• InChI Key： KXHVAOBXGGSUBL-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCC=1)(=O)COC1=CC=C(CC)C=C1

Additional information on N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(4-ethylphenoxy)acetamide

Comprehensive Analysis of N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(4-ethylphenoxy)acetamide (CAS No. 497087-16-8): Properties, Applications, and Research Insights

The compound N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(4-ethylphenoxy)acetamide, identified by its CAS No. 497087-16-8, is a specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of a cyclohexenyl moiety, an ethylphenoxy group, and an acetamide linkage, which collectively contribute to its distinct physicochemical properties. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock novel applications in drug discovery and crop protection.

In recent years, the demand for custom synthesis and high-purity intermediates like N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(4-ethylphenoxy)acetamide has surged, driven by advancements in precision medicine and sustainable agriculture. The compound’s molecular weight of 273.38 g/mol and lipophilic nature make it a candidate for modulating biological pathways. Notably, its cyclohexenyl ring offers conformational flexibility, while the ethylphenoxy segment enhances binding affinity to target proteins. These attributes align with current trends in fragment-based drug design (FBDD), where small molecules are optimized for specificity and efficacy.

From a synthetic chemistry perspective, CAS No. 497087-16-8 exemplifies the integration of green chemistry principles. Modern protocols emphasize solvent-free reactions or biocatalysis to reduce environmental impact—a priority for industries complying with REACH regulations. Analytical techniques such as HPLC and LC-MS are critical for validating the purity of this compound, ensuring compliance with Good Manufacturing Practices (GMP). Researchers also leverage computational modeling to predict its ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profile, addressing key questions about bioavailability and safety.

The versatility of N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(4-ethylphenoxy)acetamide extends to material science, where its aromatic-alkyl hybrid structure is explored for polymeric coatings and nanocarrier systems. Its thermal stability and solubility parameters are frequently discussed in forums on advanced material engineering. Furthermore, the compound’s patent landscape reveals ongoing innovations, particularly in controlled-release formulations, a hot topic in smart agriculture and drug delivery technologies.

As the scientific community prioritizes translational research, CAS No. 497087-16-8 serves as a case study for bridging bench-to-market gaps. Collaborative efforts between academia and industry focus on scaling production while minimizing carbon footprint—a response to growing consumer demand for eco-friendly chemicals. Future studies may explore its role in multi-target therapeutics or biodegradable agrochemicals, positioning this compound at the forefront of innovation-driven chemistry.